1-Amino-4-(dimethylamino)-2-methylbutan-2-ol dihydrochloride

• IUPAC Name: 1-amino-4-(dimethylamino)-2-methylbutan-2-ol;dihydrochloride
• InChI: InChI=1S/C7H18N2O.2ClH/c1-7(10,6-8)4-5-9(2)3;;/h10H,4-6,8H2,1-3H3;2*1H
• InChI Key: AEBIREBPDWUYAW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN(C)C)(CN)O.Cl.Cl
• Molecular Formula: C7H20Cl2N2O
• Molecular Weight: 219.15 g/mol

Description

1-Amino-4-methylpiperazine is a chemical compound with the molecular formula C5H13N3. It’s used in laboratory settings and has a molecular weight of 115.18 g/mol.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of 1-Amino-4-methylpiperazine can be represented as CN1CCN(CC1)N. The InChI key for this compound is RJWLLQWLBMJCFD-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

1-Amino-4-methylpiperazine is a white to beige to grey powder. It has a melting point of 230 °C (dec.). It’s soluble in water.

Scientific Research Applications

Synthesis and Pharmaceutical Development

1-Amino-4-(dimethylamino)-2-methylbutan-2-ol dihydrochloride demonstrates versatility in synthesis and pharmaceutical development. Its derivatives have shown promise in antituberculosis activity, with one compound nearing the final stages of clinical trials (Omel’kov et al., 2019). It's also pivotal in creating inhibitors for viral targets like the hepatitis C virus (Dibrov et al., 2013) and serves as a starting material for a diverse array of compounds with potential therapeutic applications (Roman, 2013).

Catalytic and Chemical Transformations

The chemical's structure lends itself to catalytic and chemical transformations, facilitating the development of novel compounds with potential biological activities. For instance, its derivatives have been synthesized for antimicrobial activities, with certain compounds exhibiting potency against a range of bacteria and fungi (Ghorab et al., 2017). It has also been used to create various substituted 2-amino-5-oxo-5,6-dihydropyrido[4,3-d]pyrimidine-8-carboxylates, hinting at its versatility in chemical transformations (Zupančič et al., 2009).

Enzymatic Pathways and Aroma Compounds

Interestingly, it has been involved in studies exploring the Ehrlich pathway, a biochemical route significant in flavor and fragrance industries. Research delving into the enantiomeric ratios of aroma compounds formed through this pathway indicates its utility in understanding flavor profiles in fermented foods (Matheis et al., 2016).

Safety and Hazards

This compound is considered hazardous. It’s combustible and can cause skin and eye irritation. It may also cause respiratory irritation. It’s advised to wear protective clothing and eye protection when handling this compound.